Cas no 13153-20-3 (Guanosine,6-S-butyl-6-thio- (9CI))
13153-20-3 structure
Product Name:Guanosine,6-S-butyl-6-thio- (9CI)
CAS No:13153-20-3
MF:C14H21N5O4S
MW:355.41264128685
CID:233727
PubChem ID:240291
Update Time:2025-04-19
Guanosine,6-S-butyl-6-thio- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Guanosine,6-S-butyl-6-thio- (9CI)
- 13153-20-3
- HMS3088P24
- DTXSID30927251
- NSC46391
- CHEMBL2144665
- MLS002667052
- 6-(Butylsulfanyl)-9-pentofuranosyl-3,9-dihydro-2H-purin-2-imine
- NSC-46391
- SMR001556825
-
- Inchi: 1S/C14H21N5O4S/c1-2-3-4-24-12-8-11(17-14(15)18-12)19(6-16-8)13-10(22)9(21)7(5-20)23-13/h6-7,9-10,13,20-22H,2-5H2,1H3,(H2,15,17,18)
- InChI Key: BIAKPVRPZJGWSJ-UHFFFAOYSA-N
- SMILES: S(CCCC)C1C2=C(N=C(N)N=1)N(C=N2)C1C(C(C(CO)O1)O)O
Computed Properties
- Exact Mass: 355.13163
- Monoisotopic Mass: 355.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 165Ų
Experimental Properties
- Density: 1.72
- Boiling Point: 721.4°Cat760mmHg
- Flash Point: 390.1°C
- Refractive Index: 1.774
- PSA: 139.54
- LogP: 0.49340
Guanosine,6-S-butyl-6-thio- (9CI) Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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